Cas no 1261806-45-4 (5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile)

5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile is a biphenyl derivative featuring an amino group at the 5-position and a trifluoromethyl substituent at the 2'-position, along with a cyano group at the 3-position. This compound is valued for its versatile utility in pharmaceutical and agrochemical research, particularly as a key intermediate in the synthesis of biologically active molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino and cyano functionalities offer reactive sites for further derivatization. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, including the development of enzyme inhibitors and receptor modulators.

5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile structure

1261806-45-4 structure

Product Name:5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile

CAS No:1261806-45-4

MF:C₁₄H₉F₃N₂

MW:262.229873418808

CID:5000133

Update Time:2025-06-09

5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile
- Inchi： 1S/C14H9F3N2/c15-14(16,17)13-4-2-1-3-12(13)10-5-9(8-18)6-11(19)7-10/h1-7H,19H2
- InChI Key： KFWZVVTWFQJAOU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1C=C(C#N)C=C(C=1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 357
XLogP3: 3.5
Topological Polar Surface Area: 49.8

5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A011000145-1g	5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile	1261806-45-4	97%	1g	1,564.50 USD	2021-07-05

5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile

Recent Advances in the Study of 5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS: 1261806-45-4)

5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile (CAS: 1261806-45-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the trifluoromethyl group and the biphenyl scaffold, contribute to its versatility in medicinal chemistry. Recent publications have explored its role in the inhibition of specific kinases, such as JAK2 and FLT3, which are implicated in various cancers. These studies have demonstrated that 5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile can serve as a valuable building block for the design of potent and selective kinase inhibitors.

One of the most notable advancements in the study of this compound is its application in the development of targeted therapies for hematologic malignancies. Researchers have successfully incorporated it into the structure of several preclinical candidates, showing promising results in vitro and in vivo. The compound's ability to modulate key signaling pathways has made it a focal point in the search for new treatments for diseases such as myelofibrosis and acute myeloid leukemia (AML).

In addition to its therapeutic potential, recent studies have also investigated the synthetic routes for 5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile. Optimized protocols have been developed to improve yield and purity, facilitating its use in large-scale drug discovery efforts. These advancements are critical for ensuring the compound's availability for further research and development.

Looking ahead, the continued exploration of 5-Amino-2'-(trifluoromethyl)biphenyl-3-carbonitrile and its derivatives is expected to yield new insights into its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical applications. This compound represents a promising avenue for the development of next-generation therapeutics in oncology and beyond.